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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B610303 Get Quote

A detailed review of the potency and selectivity of PSB-1114 tetrasodium in comparison to

other P2Y2 receptor agonists, supported by experimental data and methodologies.

This guide provides a comparative meta-analysis of the efficacy data for PSB-1114
tetrasodium, a potent and selective P2Y2 receptor agonist. The information is intended for

researchers, scientists, and drug development professionals working in the field of purinergic

signaling. This document summarizes key quantitative data, details experimental protocols for

cited studies, and visualizes the relevant signaling pathway and experimental workflow.

Executive Summary
PSB-1114 tetrasodium has emerged as a significant research tool for studying the P2Y2

receptor, a G-protein coupled receptor involved in a variety of physiological processes. This

guide presents a comparison of its efficacy with the clinically approved P2Y2 agonist,

diquafosol tetrasodium. The data indicates that PSB-1114 tetrasodium exhibits high potency

at the human P2Y2 receptor.

Data Presentation
The following tables summarize the quantitative efficacy data for PSB-1114 tetrasodium and

the comparator, diquafosol tetrasodium.

Table 1: In Vitro Efficacy of P2Y2 Receptor Agonists
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Note: A specific EC50 value for diquafosol from a comparable primary research article was not

available in the searched literature. It is widely described as a potent P2Y2 receptor agonist

approved for clinical use.

Experimental Protocols
The efficacy data for PSB-1114 tetrasodium was determined using a calcium mobilization

assay in a human astrocytoma cell line (1321N1) stably expressing the human P2Y2 receptor.

Calcium Mobilization Assay for P2Y2 Receptor
Activation
Objective: To determine the potency (EC50) of compounds at the human P2Y2 receptor by

measuring intracellular calcium concentration changes upon agonist stimulation.

Cell Line: Human astrocytoma cells (1321N1) stably transfected with the human P2Y2 receptor.

Methodology:

Cell Culture: 1321N1 cells expressing the recombinant human P2Y2 receptor were cultured

in a suitable medium and maintained under standard cell culture conditions.

Cell Plating: Cells were seeded into 96-well plates and allowed to adhere and grow to an

appropriate confluence.
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Fluorescent Dye Loading: The cells were loaded with a calcium-sensitive fluorescent dye

(e.g., Fluo-4 AM) in a buffer solution. This dye exhibits a significant increase in fluorescence

intensity upon binding to free intracellular calcium.

Compound Preparation: Test compounds, including PSB-1114 tetrasodium, were prepared

in a series of dilutions to generate concentration-response curves.

Agonist Stimulation and Signal Detection: The compound dilutions were added to the dye-

loaded cells, and the resulting changes in fluorescence intensity were measured over time

using a fluorescence plate reader.

Data Analysis: The increase in fluorescence, corresponding to the rise in intracellular

calcium, was plotted against the compound concentration. The EC50 value, representing the

concentration of the agonist that elicits a half-maximal response, was calculated from the

resulting sigmoidal dose-response curve.

This methodology is a standard and robust method for assessing the activity of Gq-coupled

GPCRs like the P2Y2 receptor.

Mandatory Visualizations
P2Y2 Receptor Signaling Pathway
The following diagram illustrates the canonical signaling pathway activated by P2Y2 receptor

agonists like PSB-1114 tetrasodium.
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Caption: P2Y2 Receptor Signaling Pathway.

Experimental Workflow for Efficacy Testing
The diagram below outlines the general workflow for determining the in vitro efficacy of a P2Y2

receptor agonist.
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Caption: Experimental Workflow for In Vitro Efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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